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Compound of Interest

Compound Name: Vellosimine

Cat. No.: B128456 Get Quote

Essential Safety and Disposal Plan for
Vellosimine
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal procedures for the handling of Vellosimine (CAS: 6874-98-2). Given the absence of a

specific Safety Data Sheet (SDS), these recommendations are founded on the general

principles of handling indole alkaloids and potent powdered chemical compounds. A

conservative approach, treating Vellosimine as a potentially hazardous substance, is

mandatory.

I. Hazard Assessment and Chemical Properties
Vellosimine is an indole alkaloid.[1] While specific toxicity data is not readily available,

alkaloids as a class can exhibit significant physiological effects and should be handled with

care. The physical and chemical properties of Vellosimine are summarized below.
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Property Value Source

CAS Number 6874-98-2 [2]

Molecular Formula C19H20N2O [1]

Molecular Weight 292.4 g/mol [2]

Physical Description Powder [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[2]

II. Personal Protective Equipment (PPE)
A multi-layered PPE approach is required at all times when handling Vellosimine. The

minimum required PPE is outlined below.
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Body Part Required Protection
Specifications and Best
Practices

Eyes/Face
Safety goggles and a face

shield

Safety goggles must be worn

at all times. A face shield is

required when there is a risk of

splashing or aerosolization of

the powder.

Skin
Chemical-resistant gloves

(Nitrile) and a lab coat

Double-gloving with nitrile

gloves is recommended.

Gloves must be inspected

before use and disposed of

immediately after contact with

Vellosimine. A buttoned lab

coat should be worn at all

times.

Respiratory
NIOSH-approved respirator

(N95 or higher)

A respirator is mandatory when

handling the solid form of

Vellosimine outside of a

certified chemical fume hood to

prevent inhalation of dust.

Body
Full-length pants and closed-

toe shoes

To protect against accidental

spills.

III. Operational Plan: Handling Vellosimine
A clear, step-by-step operational plan is crucial to minimize exposure risk.

Engineering Controls: All weighing and handling of powdered Vellosimine must be conducted

within a certified chemical fume hood to mitigate inhalation risks.

Workflow for Handling Powdered Vellosimine:
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Vellosimine Handling Workflow
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Experimental Protocol: Preparation of a Stock Solution

Preparation: Designate a specific area within a chemical fume hood for the procedure.

Gather all necessary equipment, including vials, spatulas, and the chosen solvent. Ensure a

chemical spill kit is readily accessible. Don all required PPE as specified in the table above.

Handling: Within the fume hood, carefully weigh the desired amount of Vellosimine powder.

To minimize aerosolization, avoid pouring the powder from a height. Add the appropriate

solvent to the vial containing the Vellosimine powder.

Post-Handling: Securely cap and seal the vial. Decontaminate all surfaces and equipment

that may have come into contact with Vellosimine using a suitable solvent (e.g., 70%

ethanol). Carefully doff and dispose of contaminated PPE in the designated hazardous waste

container. Wash hands thoroughly with soap and water.

IV. Spill and Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
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Emergency Situation Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. For small spills,

carefully cover the spill with an inert absorbent

material. For larger spills, contact your

institution's environmental health and safety

department.

V. Disposal Plan
Proper disposal of Vellosimine and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Disposal Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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